Cas no 504-85-8 (4-Methylpent-3-enoic Acid)

• Product Name: 4-Methylpent-3-enoic Acid
• CAS No: 504-85-8
• Molecular Formula: C₆H₁₀O₂
• Molecular Weight: 114.1424
• MDL: MFCD01846267
• CID: 371357

4-Methylpent-3-enoic Acid Properties

Names and Identifiers

• 4-Methylpent-3-enoic acid
• 3-Pentenoic acid,4-methyl-
• 4-methyl-3-pentenoic acid
• 3-Pentenoic acid,4-methyl
• 4-methyl-pent-3-enoic acid
• 4-Methyl-pent-3-ensaeure
• Brenzterebinsaeure
• Pyroterebic acid
• 4-Methyl-3-penten-1-oic acid
• 3-Pentenoic acid, 4-methyl-
• Brenzterebinsaure
• CQJHAULYLJXJNL-UHFFFAOYSA-N
• LMFA01020031
• RP00595
• AB0070982

• MDL： MFCD01846267
• InChIKey： CQJHAULYLJXJNL-UHFFFAOYSA-N
• Inchi： 1S/C6H10O2/c1-5(2)3-4-6(7)8/h3H,4H2,1-2H3,(H,7,8)
• SMILES： O([H])C(C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H])=O

Computed Properties

• Exact Mass: 114.06808g/mol
• Surface Charge: 0
• XLogP3: 1.4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 114.06808g/mol
• Monoisotopic Mass: 114.06808g/mol
• Topological Polar Surface Area: 37.3Ų
• Heavy Atom Count: 8
• Complexity: 110
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.42730
• PSA: 37.30000
• Boiling Point: 208 ºC
• Flash Point: 105 ºC
• Density: 0.987

4-Methylpent-3-enoic Acid Security Information

4-Methylpent-3-enoic Acid Customs Data

• HS CODE：2916190090
• Customs Data：

  China Customs Code:

  2916190090

  Overview:

  2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Methyl-branched fatty acids